Cas no 860362-49-8 (5-Chloro-2-methyl-1H-pyrrolo[3,2-b]pyridine)

5-Chloro-2-methyl-1H-pyrrolo[3,2-b]pyridine is a heterocyclic organic compound featuring a fused pyrrolopyridine core with chloro and methyl substituents. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chloro group enhances electrophilic substitution potential, while the methyl group contributes to steric and electronic modulation. Its rigid bicyclic framework is advantageous for designing bioactive molecules, particularly in kinase inhibitors and other therapeutic agents. High purity and stability under standard conditions ensure consistent performance in cross-coupling reactions and functionalization. Suitable for research and industrial applications, it offers versatility in medicinal chemistry and material science.
5-Chloro-2-methyl-1H-pyrrolo[3,2-b]pyridine structure
860362-49-8 structure
Product Name:5-Chloro-2-methyl-1H-pyrrolo[3,2-b]pyridine
CAS No:860362-49-8
MF:C8H7ClN2
MW:166.607580423355
MDL:MFCD18259900
CID:2094667
PubChem ID:21061718
Update Time:2025-06-07

5-Chloro-2-methyl-1H-pyrrolo[3,2-b]pyridine Chemical and Physical Properties

Names and Identifiers

    • 5-chloro-2-methyl-1H-pyrrolo[3,2-b]pyridine
    • 1H-Pyrrolo[3,2-b]pyridine, 5-chloro-2-methyl-
    • FCH1181082
    • AK171854
    • 5-Chloro-2-methyl-1H-pyrrolo[3,2-b]pyridine (ACI)
    • CS-0050534
    • AKOS025291305
    • SY029417
    • DA-02142
    • P12291
    • 5-Chloro-2-methyl-4-azaindole
    • AS-51276
    • MFCD18259900
    • 860362-49-8
    • SCHEMBL4008095
    • 5-Chloro-2-methyl-1H-pyrrolo[3,2-b]pyridine
    • MDL: MFCD18259900
    • Inchi: 1S/C8H7ClN2/c1-5-4-7-6(10-5)2-3-8(9)11-7/h2-4,10H,1H3
    • InChI Key: WQMWLVOPXWKGIE-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=C(C)N2)N=1

Computed Properties

  • Exact Mass: 166.0297759g/mol
  • Monoisotopic Mass: 166.0297759g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 28.7
  • XLogP3: 2.4

5-Chloro-2-methyl-1H-pyrrolo[3,2-b]pyridine Pricemore >>

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